Cas no 286961-19-1 (benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate)

• Product Name: benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate
• CAS No: 286961-19-1
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 6622754
• PubChem ID: 101045093
• Update Time: 2025-06-11

benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

• Inchi： 1S/C20H18N2O2/c21-14-16-6-8-18(9-7-16)19-10-12-22(13-11-19)20(23)24-15-17-4-2-1-3-5-17/h1-10H,11-13,15H2
• InChI Key： APIVLBJOZDYEGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC=C(C2C=CC(C#N)=CC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate

Comprehensive Overview of Benzyl 4-(4-Cyanophenyl)-1,2,3,6-Tetrahydropyridine-1-Carboxylate (CAS No. 286961-19-1)

Benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 286961-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of tetrahydropyridine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both a cyanophenyl group and a benzyl carboxylate moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

The compound's unique structure has made it a subject of interest in the development of central nervous system (CNS) therapeutics. Researchers are particularly intrigued by its potential role in modulating neurotransmitter systems, which aligns with current trends in neurodegenerative disease research. With the global rise in conditions like Alzheimer's and Parkinson's, compounds such as benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate are being explored for their ability to interact with key biological targets.

From a synthetic chemistry perspective, this compound exemplifies the growing demand for highly functionalized heterocycles. Its tetrahydropyridine core serves as a scaffold for constructing diverse pharmacophores, a feature highly sought after in fragment-based drug design. The cyano group offers additional reactivity, enabling further derivatization through click chemistry or palladium-catalyzed cross-coupling reactions—techniques that dominate modern medicinal chemistry workflows.

Recent advancements in AI-driven drug discovery have brought renewed focus to compounds like CAS 286961-19-1. Machine learning algorithms frequently identify such structures as having desirable drug-like properties, including optimal lipophilicity and molecular weight. This aligns with the pharmaceutical industry's shift toward computational chemistry approaches to accelerate lead compound identification.

The compound's physicochemical properties make it particularly interesting for blood-brain barrier penetration studies—a critical factor in CNS drug development. Its logP value and polar surface area fall within ranges typically associated with successful neuroactive compounds, explaining why it frequently appears in virtual screening libraries for neurological targets.

In material science applications, the benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate structure offers interesting possibilities for organic electronic materials. The conjugated system formed by the cyanophenyl and tetrahydropyridine moieties suggests potential utility in developing organic semiconductors or photovoltaic materials, areas experiencing rapid growth due to renewable energy demands.

Quality control of this compound presents specific analytical challenges that reflect broader trends in pharmaceutical analysis. The presence of multiple functional groups requires sophisticated HPLC method development and mass spectrometry techniques for proper characterization—topics frequently searched by analytical chemists working with complex heterocycles.

From a regulatory standpoint, proper handling and storage of benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate requires attention to standard laboratory safety protocols. While not classified as hazardous under normal conditions, its stability profile and appropriate storage conditions are common queries among researchers working with similar compounds.

The synthesis of this compound typically involves multi-step organic transformations, with key steps including N-carboxylation and aryl cyanation reactions. These processes reflect the ongoing evolution of green chemistry principles in modern synthesis, where researchers increasingly seek atom-economical routes and catalytic methods to improve sustainability.

As the pharmaceutical industry continues to explore targeted protein degradation and other novel therapeutic modalities, compounds like CAS 286961-19-1 may find new applications as E3 ligase binders or PROTAC warheads. This potential keeps the compound relevant in cutting-edge drug discovery conversations.

For researchers sourcing this material, understanding its spectroscopic fingerprints (including characteristic NMR peaks and IR absorptions) remains crucial for verification purposes. These analytical aspects represent frequent search topics among synthetic chemists validating novel compounds.

The growing interest in covalent inhibitors in drug discovery has also brought attention to the 4-(4-cyanophenyl) moiety present in this compound. This functional group's potential to participate in reversible covalent binding with biological targets makes it valuable for designing next-generation therapeutics.

In conclusion, benzyl 4-(4-cyanophenyl)-1,2,3,6-tetrahydropyridine-1-carboxylate (CAS No. 286961-19-1) represents a multifaceted compound with significant potential across multiple scientific disciplines. Its structural features align with numerous contemporary research trends, from CNS drug development to advanced material synthesis, ensuring its continued relevance in scientific exploration and industrial applications.